Cas no 74270-54-5 (2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid)
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-hydroxymandelic acid
- 2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid
-
- Inchi: 1S/C8H7BrO4/c9-5-3-4(1-2-6(5)10)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
- InChI Key: PIQHNLSUESMWBA-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C(C(=O)O)O)O
Computed Properties
- Exact Mass: 245.95277 g/mol
- Monoisotopic Mass: 245.95277 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 247.04
- XLogP3: 1.2
- Topological Polar Surface Area: 77.8
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002445-250mg |
3-Bromo-4-hydroxymandelic acid |
74270-54-5 | 97% | 250mg |
$480.00 | 2023-09-01 | |
| Alichem | A014002445-500mg |
3-Bromo-4-hydroxymandelic acid |
74270-54-5 | 97% | 500mg |
$831.30 | 2023-09-01 | |
| Alichem | A014002445-1g |
3-Bromo-4-hydroxymandelic acid |
74270-54-5 | 97% | 1g |
$1579.40 | 2023-09-01 | |
| Enamine | EN300-1893487-0.05g |
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid |
74270-54-5 | 0.05g |
$851.0 | 2023-09-18 | ||
| Enamine | EN300-1893487-0.1g |
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid |
74270-54-5 | 0.1g |
$892.0 | 2023-09-18 | ||
| Enamine | EN300-1893487-0.25g |
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid |
74270-54-5 | 0.25g |
$933.0 | 2023-09-18 | ||
| Enamine | EN300-1893487-0.5g |
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid |
74270-54-5 | 0.5g |
$974.0 | 2023-09-18 | ||
| Enamine | EN300-1893487-1.0g |
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid |
74270-54-5 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1893487-2.5g |
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid |
74270-54-5 | 2.5g |
$1988.0 | 2023-09-18 | ||
| Enamine | EN300-1893487-5.0g |
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid |
74270-54-5 | 5g |
$2940.0 | 2023-06-01 |
2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on 2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid
Chemical Profile: CAS No.74270-54-5 - 2-(3-Bromo-4-Hydroxyphenyl)-2-Hydroxyacetic Acid
Introduction to CAS No.74270-54-5
CAS No.74270-54-5, commonly referred to as 2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique brominated aromatic structure and hydroxyl groups, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.
Structural Analysis and Synthesis
The molecular structure of CAS No.74270-54-5 consists of a phenolic ring substituted with bromine and hydroxyl groups, along with a hydroxylated acetic acid moiety. This arrangement imparts the compound with both aromatic stability and hydrophilic properties, which are critical for its biological activity. The synthesis of this compound typically involves multi-step reactions, including bromination, hydroxylation, and coupling processes, which have been optimized in recent research to enhance yield and purity.
Biological Activity and Applications
Recent research has demonstrated that CAS No.74270-54-5 exhibits potent antioxidant properties, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, studies have shown that this compound can act as an enzyme inhibitor, particularly targeting kinases involved in cancer progression. These findings underscore its potential as a lead compound in anticancer drug development.
Furthermore, the compound's ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, has been extensively investigated. This modulation can be harnessed to develop therapies for inflammatory diseases and chronic conditions where dysregulated signaling plays a pivotal role.
Synthetic Applications and Future Directions
Beyond its biological applications, CAS No.74270-54-5 serves as an intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals. Its versatility in chemical reactions makes it an invaluable building block in organic synthesis.
Looking ahead, ongoing research is focused on enhancing the compound's bioavailability through structural modifications and exploring its synergistic effects with other bioactive molecules. These advancements aim to unlock its full therapeutic potential while ensuring safety profiles suitable for clinical applications.
In conclusion, CAS No.74270-54-5 - 2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid stands out as a multifaceted compound with promising applications across diverse fields of science and medicine.
74270-54-5 (2-(3-bromo-4-hydroxyphenyl)-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)